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Compound of Interest

Compound Name: Pilocarpic acid

Cat. No.: B1214650 Get Quote

Absence of specific safety data for pilocarpic acid necessitates handling it with the same level

of caution as its hazardous precursor, pilocarpine. Researchers, scientists, and drug

development professionals must adhere to stringent disposal protocols to ensure laboratory

safety and environmental protection. Due to the lack of a dedicated Safety Data Sheet (SDS)

for pilocarpic acid, the disposal procedures outlined here are based on the known hazards of

the closely related compound, pilocarpine hydrochloride, which is classified as toxic if

swallowed or inhaled and harmful to aquatic life.

Immediate Safety and Disposal Plan
When handling pilocarpic acid, it is crucial to assume it possesses similar toxicological

properties to pilocarpine. Therefore, all personnel must wear appropriate personal protective

equipment (PPE), including safety goggles, gloves, and a lab coat. All handling of pilocarpic
acid should be performed in a well-ventilated area or a chemical fume hood.

Step-by-Step Disposal Procedure:
Waste Identification and Classification: Treat all pilocarpic acid waste, including pure

substance, solutions, and contaminated materials (e.g., pipette tips, gloves), as hazardous

chemical waste. Do not dispose of it down the drain or in regular trash.

Containerization:
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Use a dedicated, leak-proof, and chemically compatible container for collecting pilocarpic
acid waste. The container should be in good condition with a secure screw-top cap.

Avoid using food containers for waste storage.[1]

If the original container is used for waste accumulation, ensure it is not compromised.

Labeling:

Clearly label the waste container with the words "Hazardous Waste."

The label must include the full chemical name, "Pilocarpic Acid," and specify all

constituents and their approximate concentrations if it is a mixed waste.

Indicate the date when waste was first added to the container.

Include the name and contact information of the principal investigator or laboratory

supervisor.

Storage:

Store the sealed waste container in a designated satellite accumulation area that is under

the direct control of laboratory personnel.[1][2]

Ensure the storage area is secure, well-ventilated, and away from incompatible materials.

Store acids and bases separately.[1]

Liquid waste containers should be placed in secondary containment to prevent spills.

Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

professional waste disposal service to arrange for pickup and disposal.

Follow all institutional, local, state, and federal regulations for hazardous waste disposal.

[2]
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One recommended disposal method for similar chemical compounds is to dissolve or mix

the material with a combustible solvent and burn it in a chemical incinerator equipped with

an afterburner and scrubber. However, this should only be performed by a licensed

disposal facility.

Chemical and Toxicological Data
Due to the limited availability of specific data for pilocarpic acid, the following table includes its

known chemical properties and the toxicity data for the related compound, pilocarpine, to

underscore the need for a precautionary approach.

Property Value Reference

Pilocarpic Acid

Molecular Formula C₁₁H₁₈N₂O₃ [3]

Molecular Weight 226.27 g/mol [3]

IUPAC Name

(2S,3R)-2-ethyl-3-

(hydroxymethyl)-4-(3-

methylimidazol-4-yl)butanoic

acid

[3]

CAS Number 28406-15-7 [3]

Pilocarpic Acid Sodium Salt

Molecular Formula C₁₁H₁₇N₂NaO₃ [4]

Molecular Weight 248.25 g/mol [4]

Melting Point 167-172°C

Water Solubility 0.12 g/L at 23°C

Pilocarpine (for hazard

reference)

Acute Toxicity (Oral LD50, rat) 200 mg/kg
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Experimental Protocols
Detailed experimental protocols involving pilocarpic acid are not readily available in the public

domain. It is primarily known as a hydrolysis product of pilocarpine.[5] The hydrolysis of

pilocarpine to pilocarpic acid is a key consideration in the stability and formulation of

pilocarpine-based pharmaceuticals. This transformation can be catalyzed by both acids and

bases.

Visualizing the Disposal Workflow
The following diagram illustrates a general decision-making workflow for the safe handling and

disposal of a research chemical, like pilocarpic acid, for which limited safety information is

available.
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Caption: Decision workflow for safe disposal of chemicals with limited safety data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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